1,2-Dioleoyl-3-(9-(3-perylenoyl)nonanoyl)glycerol
Catalog No.
S631741
CAS No.
84408-51-5
M.F
C69H98O7
M. Wt
1039.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
84408-51-5
Product Name
1,2-Dioleoyl-3-(9-(3-perylenoyl)nonanoyl)glycerol
IUPAC Name
[2-[(Z)-octadec-9-enoyl]oxy-3-(10-oxo-10-perylen-3-yldecanoyl)oxypropyl] (Z)-octadec-9-enoate
Molecular Formula
C69H98O7
Molecular Weight
1039.5 g/mol
InChI
InChI=1S/C69H98O7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32-36-49-65(71)74-54-57(76-67(73)51-38-34-28-26-24-22-20-18-16-14-12-10-8-6-4-2)55-75-66(72)50-37-33-30-29-31-35-48-64(70)58-52-53-63-61-45-40-43-56-42-39-44-60(68(56)61)62-47-41-46-59(58)69(62)63/h17-20,39-47,52-53,57H,3-16,21-38,48-51,54-55H2,1-2H3/b19-17-,20-18-
InChI Key
KNFQJBAQRJKMFA-CLFAGFIQSA-N
SMILES
CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCC(=O)C1=CC=C2C3=CC=CC4=C3C(=CC=C4)C5=C2C1=CC=C5)OC(=O)CCCCCCCC=CCCCCCCCC
Synonyms
1,2-dioleoyl-3-(9-(3-perylenoyl)nonanoyl)glycerol, PLTG
Canonical SMILES
CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCC(=O)C1=CC=C2C3=CC=CC4=C3C(=CC=C4)C5=C2C1=CC=C5)OC(=O)CCCCCCCC=CCCCCCCCC
Isomeric SMILES
CCCCCCCC/C=C\CCCCCCCC(=O)OCC(COC(=O)CCCCCCCCC(=O)C1=CC=C2C3=CC=CC4=C3C(=CC=C4)C5=C2C1=CC=C5)OC(=O)CCCCCCC/C=C\CCCCCCCC
XLogP3
22.9
Dates
Modify: 2023-07-20
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:1825345-33-2
Molecular Formula:C26H22N6O2
Molecular Weight:450.502
Availability:
In Stock
CAS No.:32426-57-6
Molecular Formula:C24H31N3O7
Molecular Weight:473.5 g/mol
Availability:
In Stock
CAS No.:803647-40-7
Molecular Formula:C12H15N3O4
Molecular Weight:265.26 g/mol
Availability:
In Stock
CAS No.:28399-50-0
Molecular Formula:C19H14O6
Molecular Weight:338.3 g/mol
Availability:
Inquiry
CAS No.:254912-17-9
Molecular Formula:C14H13NO3
Molecular Weight:243.26
Availability:
Inquiry
CAS No.:2906-39-0
Molecular Formula:C5H7NO2
Molecular Weight:113.11 g/mol
Availability:
In Stock
CAS No.:28834-06-2
Molecular Formula:C15H28O2
Molecular Weight:240.38 g/mol
Availability:
In Stock
CAS No.:101-40-6
Molecular Formula:C10H21N
Molecular Weight:155.28 g/mol
Availability:
In Stock
